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Compound of Interest

Compound Name: 1-Indanone

Cat. No.: B140024

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. A critical component of this is the correct disposal of chemical
waste. This guide provides essential, step-by-step procedures for the proper disposal of 1-
Indanone, a common laboratory reagent. Adherence to these protocols is crucial for
operational safety and regulatory compliance.

Immediate Safety and Handling Protocols

Before beginning any disposal process, it is imperative to handle 1-lndanone with appropriate
safety measures to mitigate risks of exposure. 1-lndanone is harmful if swallowed and can
cause skin, eye, and respiratory irritation.[1][2]

Engineering Controls: Always handle 1-Indanone in a well-ventilated area. For procedures that
may generate dust or vapors, a chemical fume hood is essential.[2][3]

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]

e Hand Protection: Use compatible, chemical-resistant gloves. Gloves should be inspected
before use and disposed of properly after handling the chemical.

» Body Protection: A lab coat and other protective clothing should be worn to prevent skin
contact.
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Hygiene: Always wash hands thoroughly after handling 1-Indanone. Do not eat, drink, or
smoke in areas where the chemical is used or stored.

Step-by-Step Disposal Procedure

The primary method for the disposal of 1-indanone is through a licensed chemical waste
disposal company. Under no circumstances should it be poured down the drain or discarded
with regular trash.

» Waste Identification and Segregation:

o ldentify all waste containing 1-lndanone, including the pure compound, contaminated
materials (e.g., gloves, weigh boats, filter paper), and solutions.

o This waste stream must be segregated from non-hazardous waste and other incompatible
chemical wastes.

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for collecting 1-lIndanone
waste.

o The container must be compatible with ketones to prevent degradation.
o Ensure the container is kept tightly closed except when adding waste.

e Labeling and Documentation:

o

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "1-Indanone."

[¢]

[¢]

Indicate the approximate quantity of the waste and the date of accumulation.

o

Maintain a detailed log of all waste generated.

o Temporary Storage in the Laboratory:
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o Store the sealed waste container in a designated and secure satellite accumulation area.

o This area must be in a cool, dry, and well-ventilated location, away from heat, ignition
sources, and incompatible materials like oxidizing agents.

e Arranging for Disposal:

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.

o Follow all institutional and local regulations for waste manifest and transportation.
Chemical waste generators are responsible for ensuring their waste is classified and
disposed of in accordance with all applicable regulations.

Accidental Release Measures

In the event of a spill, immediately evacuate the area if necessary and ensure proper
ventilation. Wearing the appropriate PPE, sweep up the solid material, taking care to avoid dust
formation. Place the spilled material into a suitable, closed container for disposal as hazardous
waste. Do not let the product enter drains.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local, state, and national
regulations, the following table summarizes key physical and chemical properties of 1-
Indanone relevant to its handling and disposal.
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Parameter

Value

Physical State

Solid (dark brown or light yellow crystalline

powder)
Melting Point 38-42°C/100.4 - 107.6 °F
Boiling Point 243 -245°C/469.4 - 473 °F @ 760 mmHg
Flash Point 111°C/231.8 °F

Autoignition Temperature

525°C /977 °F

Water Solubility

6.5 g/L

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-lndanone.
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Preparation & Handling

Edentify 1-Indanone Wasta
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
Handle in Ventilated Area
(Fume Hood)
Waste Collec%'on & Storage
Use Designated, Compatible
Waste Container
Label Container:
'Hazardous Waste, 1-Indanone'
Store in Secure Satellite
Accumulation Area
Final Disposal
Contact EHS or Licensed
Waste Disposal Company

'

Arrange for Pickup and
Proper Documentation

Incineration or other

Approved Disposal Method

Click to download full resolution via product page

Workflow for the proper disposal of 1-Indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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